Cas no 2229364-77-4 (5-(but-3-yn-2-yl)-4-chloro-1-methyl-1H-imidazole)

• Product Name: 5-(but-3-yn-2-yl)-4-chloro-1-methyl-1H-imidazole
• CAS No: 2229364-77-4
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 6318425
• PubChem ID: 165705066
• Update Time: 2025-05-26

5-(but-3-yn-2-yl)-4-chloro-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-2-yl)-4-chloro-1-methyl-1H-imidazole
• EN300-1992354
• 2229364-77-4

• Inchi： 1S/C8H9ClN2/c1-4-6(2)7-8(9)10-5-11(7)3/h1,5-6H,2-3H3
• InChI Key： KMVFSQNAFUVWSV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#C)C)N(C)C=N1

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(but-3-yn-2-yl)-4-chloro-1-methyl-1H-imidazole

5-(But-3-yn-2-yl)-4-chloro-1-methyl-1H-imidazole: A Comprehensive Overview

5-(But-3-yn-2-yl)-4-chloro-1-methyl-1H-imidazole, with the CAS registry number 2229364-77-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound belongs to the imidazole family, a class of heterocyclic aromatic compounds known for their wide-ranging applications in drug discovery and materials development.

The structure of 5-(but-3-yn-2-yl)-4-chloro-1-methyl-1H-imidazole is characterized by a five-membered ring containing two nitrogen atoms at positions 1 and 3, with substituents at positions 4 and 5. The chlorine atom at position 4 imparts unique electronic properties, while the butynyl group at position 5 introduces alkyne functionality, making this compound highly reactive and versatile in various chemical transformations.

Recent studies have highlighted the potential of imidazoles as building blocks for constructing bioactive molecules. For instance, researchers have explored the use of 5-(butynyl) substituted imidazoles in the development of antiviral agents and anticancer drugs. The presence of the alkyne group in 5-(but-3-yinyl)-4-chloro... enables click chemistry reactions, which are highly efficient and selective methods for forming carbon-carbon bonds. This makes it an ideal candidate for modular drug design.

In addition to its role in medicinal chemistry, 5-(butynyl) substituted imidazoles have found applications in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in catalysis and the synthesis of novel materials with tailored electronic properties.

The synthesis of 5-(butynyl) substituted imidazoles typically involves multi-step processes that combine nucleophilic aromatic substitution with alkyne functionalization. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions, making them more accessible for industrial applications.

In conclusion, 5-(butynyl)-4-chloro... stands as a prime example of how structural diversity can be leveraged to create compounds with multifaceted applications. As research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in both academic and industrial settings.